Cas no 1365108-20-8 (3-(trifluoromethyl)pyridin-2-ylboronic acid)

• Product Name: 3-(trifluoromethyl)pyridin-2-ylboronic acid
• CAS No: 1365108-20-8
• MF: C₆H₅BF₃NO₂
• MW: 190.915611982346
• MDL: MFCD30536517
• CID: 5607064
• PubChem ID: 130141822
• Update Time: 2026-03-11

3-(trifluoromethyl)pyridin-2-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[3-(trifluoromethyl)-2-pyridinyl]-
• EN300-8373375
• VCXYQTNTRQGRGE-UHFFFAOYSA-N
• [3-(trifluoromethyl)pyridin-2-yl]boronic acid
• (3-(Trifluoromethyl)pyridin-2-yl)boronic acid
• 1365108-20-8
• 3-(trifluoromethyl)pyridin-2-ylboronic acid

• MDL： MFCD30536517
• Inchi： 1S/C6H5BF3NO2/c8-6(9,10)4-2-1-3-11-5(4)7(12)13/h1-3,12-13H
• InChI Key： VCXYQTNTRQGRGE-UHFFFAOYSA-N
• SMILES： B(C1=NC=CC=C1C(F)(F)F)(O)O

Computed Properties

• Exact Mass: 191.0365431g/mol
• Monoisotopic Mass: 191.0365431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 307.0±52.0 °C(Predicted)
• pka: 7.37±0.58(Predicted)

Additional information on 3-(trifluoromethyl)pyridin-2-ylboronic acid

3-(Trifluoromethyl)pyridin-2-ylboronic Acid: A Versatile Building Block in Modern Medicinal Chemistry

3-(Trifluoromethyl)pyridin-2-ylboronic acid (CAS No. 1365108-20-8) is a highly valuable and versatile compound in the field of medicinal chemistry and pharmaceutical research. This boronic acid derivative, characterized by its unique trifluoromethyl and pyridine functionalities, has gained significant attention due to its potential in various synthetic transformations and its role in the development of novel therapeutic agents.

The trifluoromethyl group is known for its strong electron-withdrawing properties, which can significantly influence the reactivity and biological activity of molecules. In combination with the pyridine ring, this compound offers a unique platform for the synthesis of complex molecules with diverse biological activities. The boronic acid functionality, on the other hand, makes it an excellent ligand for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in the synthesis of biologically active compounds.

Recent advancements in the field have highlighted the importance of 3-(trifluoromethyl)pyridin-2-ylboronic acid in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of kinases, which are crucial targets in cancer therapy. The trifluoromethyl group enhances the lipophilicity and metabolic stability of these inhibitors, making them more effective in vivo.

Another area where 3-(trifluoromethyl)pyridin-2-ylboronic acid has shown promise is in the development of antiviral agents. Research conducted at a leading pharmaceutical company revealed that derivatives of this compound exhibit strong antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of the trifluoromethyl and pyridine functionalities provides a robust scaffold for designing molecules with high binding affinity to viral targets.

In addition to its applications in drug discovery, 3-(trifluoromethyl)pyridin-2-ylboronic acid is also a valuable tool in chemical biology. Its boronic acid functionality allows it to participate in reversible covalent bonding with biomolecules, making it useful for probing protein-protein interactions and enzyme inhibition. This property has been exploited in various high-throughput screening assays to identify novel small molecule modulators of biological pathways.

The synthetic accessibility of 3-(trifluoromethyl)pyridin-2-ylboronic acid further enhances its utility. Several efficient synthetic routes have been developed to prepare this compound on a large scale, ensuring its availability for both academic and industrial research. One such method involves the palladium-catalyzed borylation of 2-bromopyridine derivatives followed by trifluoromethylation. This approach not only provides high yields but also allows for easy functionalization at other positions on the pyridine ring.

In conclusion, 3-(trifluoromethyl)pyridin-2-ylboronic acid (CAS No. 1365108-20-8) is a highly versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique combination of trifluoromethyl and pyridine functionalities, along with its boronic acid reactivity, makes it an indispensable building block for the synthesis of biologically active molecules. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further solidifying its importance in modern drug discovery and chemical biology.